Cas no 1805126-84-4 (4-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 4-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1805126-84-4
• MF: C₉H₁₀F₃NO₃
• MW: 237.17581319809
• CID: 4837599
• Update Time: 2025-10-28

4-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C9H10F3NO3/c1-5-3-7(15-2)8(6(4-14)13-5)16-9(10,11)12/h3,14H,4H2,1-2H3
• InChI Key： YINHUZPCYWKHTH-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=C(C)N=C1CO)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 1.6
• Topological Polar Surface Area: 51.6

Additional information on 4-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-2-methanol

Comprehensive Overview of 4-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1805126-84-4)

4-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1805126-84-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine core and functional groups such as methoxy, methyl, and trifluoromethoxy, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications due to its structural versatility and reactivity.

The growing interest in 4-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-2-methanol is driven by its potential role in the development of novel pharmaceuticals and agrochemicals. With the rise of precision medicine and sustainable agriculture, compounds like this are being scrutinized for their ability to enhance drug efficacy and crop protection. For instance, the trifluoromethoxy group is known to improve the metabolic stability and bioavailability of active ingredients, making it a hotspot in modern drug design. Similarly, the pyridine moiety is a common scaffold in many FDA-approved drugs, further underscoring its importance.

In the context of green chemistry and sustainable synthesis, CAS No. 1805126-84-4 is being studied for its potential to reduce environmental impact. The compound's modular structure allows for efficient derivatization, minimizing waste and energy consumption during production. This aligns with the global shift toward eco-friendly chemical processes, a topic frequently searched by professionals in the field. Keywords such as "sustainable pyridine derivatives" and "green synthesis of trifluoromethoxy compounds" reflect this trend.

Another area of exploration for 4-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-2-methanol is its application in material science. The compound's ability to form stable complexes with metals and other organic molecules makes it a candidate for advanced materials, such as catalysts or polymers. Searches for "pyridine-based materials" and "trifluoromethoxy functional groups in polymers" highlight the interdisciplinary interest in this compound.

From a commercial perspective, the demand for CAS No. 1805126-84-4 is expected to rise as its applications expand. Suppliers and manufacturers are increasingly listing this compound in their catalogs, often under variations of its name, such as "4-methoxy-6-methyl-3-trifluoromethoxypyridine-2-methanol" or "2-(hydroxymethyl)-4-methoxy-6-methyl-3-(trifluoromethoxy)pyridine". These long-tail keywords are critical for SEO optimization, ensuring visibility in search engines for researchers and buyers.

In summary, 4-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1805126-84-4) represents a versatile and promising compound with broad applications across multiple industries. Its unique chemical structure, combined with the growing emphasis on sustainability and innovation, positions it as a key player in future scientific and industrial advancements. As research continues, this compound is likely to become even more integral to cutting-edge developments in chemistry and beyond.